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Compound Focus: Carzenide

CAS No.: 138-41-0

Cat. No.: S002764

Get Quote

This table summarizes the core physicochemical data for Carzenide, which is essential for handling,

identification, and experimental planning [1] [2] [3].

Property Value / Description

CAS Number 138-41-0 [1] [2] [3]

Molecular Formula C7H7NO4S [1] [2] [3]

Molecular Weight 201.20 g/mol [1] [2] [3]

Synonyms 4-Sulfamoylbenzoic acid, 4-Carboxybenzenesulfonamide [1] [4]

Purity ≥98% [2]

Appearance White to off-white solid powder [2] [4] [3]

Melting Point 285 - 295 °C (lit.) [2] [3]

Boiling Point 449.0 ± 47.0 °C at 760 mmHg [2]

Storage Powder: -20°C for 3 years or 4°C for 2 years [1] [2]

Shipping Stable at room temperature for a few days during ordinary shipping [2]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s002764?utm_src=pdf-body
https://www.smolecule.com/products/s002764?utm_src=pdf-interest
https://www.smolecule.com/products/s002764?utm_src=pdf-body
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOookMACptzFZQg5J--Ggvawsfy5qbEJBz92p5WWJLN70nZFYbYDL
https://www.invivochem.com/carzenide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9220906.htm
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOookMACptzFZQg5J--Ggvawsfy5qbEJBz92p5WWJLN70nZFYbYDL
https://www.invivochem.com/carzenide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9220906.htm
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOookMACptzFZQg5J--Ggvawsfy5qbEJBz92p5WWJLN70nZFYbYDL
https://www.invivochem.com/carzenide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9220906.htm
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOookMACptzFZQg5J--Ggvawsfy5qbEJBz92p5WWJLN70nZFYbYDL
https://www.invivochem.com/carzenide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9220906.htm
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOookMACptzFZQg5J--Ggvawsfy5qbEJBz92p5WWJLN70nZFYbYDL
https://longchangchemical.com/product/sulfamoylbenzoic-aicd-carzenide-cas-138-41-0/
https://www.invivochem.com/carzenide.html
https://www.invivochem.com/carzenide.html
https://longchangchemical.com/product/sulfamoylbenzoic-aicd-carzenide-cas-138-41-0/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9220906.htm
https://www.invivochem.com/carzenide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9220906.htm
https://www.invivochem.com/carzenide.html
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOookMACptzFZQg5J--Ggvawsfy5qbEJBz92p5WWJLN70nZFYbYDL
https://www.invivochem.com/carzenide.html
https://www.invivochem.com/carzenide.html
https://www.smolecule.com/products/s002764?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Solubility & Stock Solution Preparation

Here is the standard protocol for preparing stock solutions of Carzenide, which is critical for achieving

accurate and reproducible results in your assays [1] [2].

Parameter Specification

Solubility in DMSO ~100 mg/mL (~497 mM) [1] [2]

Recommended Stock Concentration 10 mM - 100 mg/mL [1]

Standard 10 mM Preparation (from
solid)

Add 1.99 mL of DMSO to 4 mg of Carzenide [1]

Standard 100 mg/mL Preparation
(from solid)

Add 1 mL of DMSO to 100 mg of Carzenide [1]

Aliquoting & Storage Aliquot and store at -20°C or -80°C to avoid repeated freeze-
thaw cycles [1] [2]

Frequently Asked Questions & Troubleshooting

Q1: What is the primary biological target and research
application of Carzenide?

Carzenide is a strong, competitive inhibitor of Carbonic Anhydrase II (CAII) [1]. It is also noted as the

major circulating metabolite of the drug Mafenide in plasma [1]. Research applications mentioned include

studies related to epilepsy and cervical cancer [1].

Q2: My Carzenide solution appears cloudy or has precipitate.
What should I do?

Cloudiness or precipitation often indicates that the compound has come out of solution.
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Check Storage Conditions: Ensure the stock solution has not been stored for too long or undergone

multiple freeze-thaw cycles. Always store aliquots at recommended temperatures (-20°C or lower) [1]
[2].

Verify Solvent: Confirm that you are using high-quality, anhydrous DMSO. Hygroscopic DMSO can
absorb water from the atmosphere, which may reduce its ability to dissolve the compound [1].

Aid Dissolution: Gently warm the solution and sonicate in a water bath to help re-dissolve the
compound. Vortexing may also assist [2].

Q3: How do I prepare an in vivo formulation of Carzenide?

The search results provide two example formulations [1] [2]:

Formulation 1 (Aqueous): 10% DMSO + 90% (20% SBE-β-CD in Saline). Achieves ≥ 2.5 mg/mL.

Formulation 2 (Oil-based): 10% DMSO + 90% Corn Oil. Achieves ≥ 2.5 mg/mL.
Preparation Tip: Add the co-solvents sequentially from left to right. For 1 mL of working

solution, add 100 µL of a 25 mg/mL DMSO stock to 900 µL of the secondary solvent (SBE-β-
CD solution or corn oil) and mix evenly until clear [1] [2].

Experimental Workflow & Mechanism

To help visualize its role in research, here is a diagram outlining Carzenide's relationship to its prodrug and

its primary mechanism of action.
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The following diagram illustrates the core biochemical mechanism of Carbonic Anhydrase II inhibition,

which is the primary research focus for Carzenide.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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